Cas no 65427-79-4 (1,3-Propanediamine, N,N-diethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)

• Product Name: 1,3-Propanediamine, N,N-diethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• CAS No: 65427-79-4
• MF: C₁₃H₁₉N₅O₃
• MW: 293.321662187576
• CID: 399280
• PubChem ID: 43395075
• Update Time: 2025-04-19

1,3-Propanediamine, N,N-diethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-diethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
• N',N'-diethyl-N-(4-nitro-2,1,3-benzoxadiazol-7-yl)propane-1,3-diamine
• AKOS008926726
• N~1~,N~1~-Diethyl-N~3~-(7-nitro-2,1,3-benzoxadiazol-4-yl)propane-1,3-diamine
• 65427-79-4
• DTXSID30655981

• Inchi： 1S/C13H19N5O3/c1-3-17(4-2)9-5-8-14-10-6-7-11(18(19)20)13-12(10)15-21-16-13/h6-7,14H,3-5,8-9H2,1-2H3
• InChI Key： SPVLCDNNSLALMI-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)NCCCN(CC)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.14897
• Monoisotopic Mass: 293.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 97.33